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Compound of Interest

Compound Name: 2,3-Difluorophenol

Cat. No.: B1222669 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2,3-Difluorophenol in a laboratory setting. The following procedural guidance is

intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification
2,3-Difluorophenol is a hazardous chemical requiring careful handling to mitigate risks. It is

classified as a flammable solid that can cause severe skin burns, and eye damage, and is

harmful if swallowed.[1][2]

Hazard Classification Category

Flammable Solid Category 2

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Source: Aggregated GHS information.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to ensure personal safety.

The following table summarizes the required PPE for handling 2,3-Difluorophenol.
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Body Part Required PPE Specification

Eyes/Face Safety Goggles, Face Shield
Conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Skin
Chemical Resistant Gloves,

Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4]

Respiratory
Respirator with appropriate

filter

Use a type ABEK (EN14387)

respirator filter.

It is crucial to inspect all PPE for integrity before each use and to follow a regular replacement

schedule for items like gloves to prevent permeation by the chemical.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,3-Difluorophenol is essential to minimize exposure and

ensure a safe laboratory environment.

1. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.

Work in a well-ventilated area, preferably within a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Have spill control materials (e.g., inert absorbent material like sand or silica gel) readily

available.[1]

2. Handling:

Ground and bond the container and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Avoid creating dust.
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Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Store in a corrosives and flammables area.[1]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[1]

Emergency Procedures: First Aid
In case of exposure, immediate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off

immediately with soap and plenty of water. Seek

immediate medical attention.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

a physician immediately.[1]

Disposal Plan
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Proper disposal of 2,3-Difluorophenol and its containers is crucial to prevent environmental

contamination.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

All waste must be in properly labeled, sealed, and compatible containers.

Container Disposal: Do not reuse empty containers. The first rinse of the container should be

collected and disposed of as hazardous waste.[5] For highly toxic materials, the first three

rinses must be collected as hazardous waste.[5]

Workflow for Safe Handling of 2,3-Difluorophenol
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Caption: Workflow for the safe handling of 2,3-Difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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